Cas no 55898-39-0 (2-Ethoxycarbonyl-3-methylpentanoic acid)

2-Ethoxycarbonyl-3-methylpentanoic acid structure
55898-39-0 structure
Product Name:2-Ethoxycarbonyl-3-methylpentanoic acid
CAS No:55898-39-0
MF:C9H16O4
MW:188.220943450928
CID:2831922
PubChem ID:53414267
Update Time:2025-04-21

2-Ethoxycarbonyl-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 55898-39-0
    • 2-(ETHOXYCARBONYL)-3-METHYLPENTANOIC ACID
    • SCHEMBL11105470
    • DTXSID40696820
    • 2-Ethoxycarbonyl-3-methylpentanoic acid
    • Inchi: 1S/C9H16O4/c1-4-6(3)7(8(10)11)9(12)13-5-2/h6-7H,4-5H2,1-3H3,(H,10,11)
    • InChI Key: CAWHTXRMZAAAHJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)O)C(C)CC)=O

Computed Properties

  • Exact Mass: 188.10485899Da
  • Monoisotopic Mass: 188.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų
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